1-[5-Bromo-3-chloro-2-(oxiran-2-ylmethoxy)phenyl]ethanone

• Molecular Formula: C11H10BrClO3
• Molecular Weight: 305.55 g/mol
• IUPAC Name: 1-[5-bromo-3-chloro-2-(oxiran-2-ylmethoxy)phenyl]ethanone
• InChI: InChI=1S/C11H10BrClO3/c1-6(14)9-2-7(12)3-10(13)11(9)16-5-8-4-15-8/h2-3,8H,4-5H2,1H3
• InChI Key: XVQSVZTZSHBMFH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C(=CC(=C1)Br)Cl)OCC2CO2

Description

1-[5-Bromo-3-chloro-2-(oxiran-2-ylmethoxy)phenyl]ethanone is a useful research compound. Its molecular formula is C11H10BrClO3 and its molecular weight is 305.55 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1-(5-bromo-3-chloro-2-hydroxyphenyl)ethanone (5.5 g, 21.9 mmol), (2R)-(−)Glycidyltosylate (10 g, 43.8 mmol) and K2CO3 (4.5 g, 32.9 mmol) in DMF (25 ml) was heated at 60° C. for 25 h. The solution was brought to ambient temperature and water and EtOAc was added. The water phase was extracted with EtOAc. The combined organic phases were washed with LiCl (5%), HCl (1 N) and brine and then dried (Na2SO4) and evaporated to dryness. Purification on flash column chromatography (isooctane/EtOAc) gave the title compound (5.0 g). MS m/z (rel. intensity, 70 eV) 250 (30), 248 (M+, 26), 235 (bp), 233 (85), 57 (90), 306 (M+, 9).